Cas no 1523440-52-9 (5-ethyl-1,3,4-thiadiazole-2-carboxylic acid)
5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid is a heterocyclic compound featuring a thiadiazole core substituted with an ethyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its carboxylic acid group enables facile derivatization, while the thiadiazole ring contributes to enhanced stability and bioactivity. The compound is particularly useful in the development of antimicrobial, antifungal, and herbicidal agents due to its ability to interact with biological targets. High purity and consistent quality ensure reliable performance in research and industrial applications. Its synthetic versatility and functional group compatibility make it a preferred choice for specialized organic transformations.
1523440-52-9 structure
Product Name:5-ethyl-1,3,4-thiadiazole-2-carboxylic acid
CAS No:1523440-52-9
MF:C5H6N2O2S
MW:158.178339481354
MDL:MFCD26135150
CID:5243606
PubChem ID:82652093
Update Time:2026-03-08
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazole-2-carboxylic acid, 5-ethyl-
- 5-ethyl-1,3,4-thiadiazole-2-carboxylic acid
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- MDL： MFCD26135150
- Inchi： 1S/C5H6N2O2S/c1-2-3-6-7-4(10-3)5(8)9/h2H2,1H3,(H,8,9)
- InChI Key： BMFLSPIHCSBCAX-UHFFFAOYSA-N
- SMILES： S1C(CC)=NN=C1C(O)=O
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1081224-1g |
5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 1g |
$541.0 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037410-1g |
5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 1g |
￥3717.0 | 2023-04-10 | |
| Enamine | EN300-250949-0.05g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 0.05g |
$624.0 | 2024-06-19 | |
| Enamine | EN300-250949-0.1g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 0.1g |
$653.0 | 2024-06-19 | |
| Enamine | EN300-250949-0.25g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 0.25g |
$683.0 | 2024-06-19 | |
| Enamine | EN300-250949-0.5g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 0.5g |
$713.0 | 2024-06-19 | |
| Enamine | EN300-250949-1.0g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-250949-2.5g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-250949-5.0g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 5.0g |
$2152.0 | 2024-06-19 | |
| Enamine | EN300-250949-10.0g |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid |
1523440-52-9 | 95% | 10.0g |
$3191.0 | 2024-06-19 |
5-ethyl-1,3,4-thiadiazole-2-carboxylic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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